molecular formula C11H7N5S B8547541 2-(2-(1H-pyrazolo[3,4-b]pyridin-4-yl)thiazol-4-yl)ethanenitrile

2-(2-(1H-pyrazolo[3,4-b]pyridin-4-yl)thiazol-4-yl)ethanenitrile

Cat. No.: B8547541
M. Wt: 241.27 g/mol
InChI Key: VFJXGKCNXSWZND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-(1H-pyrazolo[3,4-b]pyridin-4-yl)thiazol-4-yl)ethanenitrile is a useful research compound. Its molecular formula is C11H7N5S and its molecular weight is 241.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H7N5S

Molecular Weight

241.27 g/mol

IUPAC Name

2-[2-(1H-pyrazolo[3,4-b]pyridin-4-yl)-1,3-thiazol-4-yl]acetonitrile

InChI

InChI=1S/C11H7N5S/c12-3-1-7-6-17-11(15-7)8-2-4-13-10-9(8)5-14-16-10/h2,4-6H,1H2,(H,13,14,16)

InChI Key

VFJXGKCNXSWZND-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C2C(=C1C3=NC(=CS3)CC#N)C=NN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-[2-(1-tritylpyrazolo[5,4-b]pyridin-4-yl)thiazol-4-yl]acetonitrile (83 mg, 0.1716 mmol) in DCM (3 ml) was treated with triethylsilane (0.5 ml) followed by TFA (0.5 mL). After 15 minutes the mixture was concentrated in vacuo and purified by column chromatography (70:9:1 DCM/MeOH/NH4OH) to give the product as a light tan solid (6.5 mg, 16% Yield). 1H NMR (DMSO, 400 MHz) δ 4.37 (2H, s), 7.72 (1H, d), 7.94 (1H, s), 8.63 (1H, s), 8.66 (1H, d), 13.98 (1H, br s); MS (ES+) 242.00
Name
2-[2-(1-tritylpyrazolo[5,4-b]pyridin-4-yl)thiazol-4-yl]acetonitrile
Quantity
83 mg
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Yield
16%

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